N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide

• Molecular Formula: C7H13NO3S
• Molecular Weight: 191.25 g/mol
• IUPAC Name: N-[2-(1,1-dioxothietan-3-yl)ethyl]acetamide
• InChI: InChI=1S/C7H13NO3S/c1-6(9)8-3-2-7-4-12(10,11)5-7/h7H,2-5H2,1H3,(H,8,9)
• InChI Key: NBABEPBKVTUUJA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCC1CS(=O)(=O)C1

Description

N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide is a chemical compound characterized by the presence of a dioxidothietane ring attached to an ethyl acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide typically involves the reaction of 1,1-dioxidothietane with ethyl acetamide under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. Specific details on the reaction conditions, such as temperature and time, can vary depending on the desired yield and purity of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and cost-effectiveness. The process may include steps such as purification and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dioxidothietane ring to a thietane ring.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thietane derivatives .

Scientific Research Applications

N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-(2-(1,1-Dioxidothietan-3-yl)ethyl)acetamide include other dioxidothietane derivatives and ethyl acetamide analogs. These compounds share structural similarities but may differ in their chemical properties and biological activities.

Uniqueness

Its combination of structural features makes it a valuable compound for various research and industrial purposes .